Cas no 554-62-1 (Phytosphingosine)

• Product Name: Phytosphingosine
• CAS No: 554-62-1
• Molecular Formula: C₁₈H₃₉NO₃
• Molecular Weight: 317.50716
• MDL: MFCD02259274
• CID: 367521
• PubChem ID: 87560462

Phytosphingosine Properties

Names and Identifiers

• (2S,3S,4R)-2-Aminooctadecane-1,3,4-triol
• D-ribo-Phytosphingosine
• Phytosphingosine
• (2S,3S,4R)-2-Amino-1,3,4-Octadecanetriol
• 1,3,4-Octadecanetriol,2-amino-, (2S,3S,4R)-
• D-ribo-Phytosphingos
• (4R)-4-Hydroxysphinganine
• (4R,3S,2S)-2-aminooctadecane-1,3,4-triol
• 4D-Hydroxysphinganine
• 4-HYDROXYSPHINGANINE
• PHYTOSPHINGOSINE HYDROCHLORIDE
• (+)-D-ribo-Phytosphingosine
• 4-D-Hydroxysphinganine
• C18-Phytosphingosine
• D-ribo-1,3,4-Trihydroxy-2-aminooctadecane

• MDL： MFCD02259274
• InChIKey： AERBNCYCJBRYDG-KSZLIROESA-N
• Inchi： InChI=1S/C18H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(21)18(22)16(19)15-20/h16-18,20-22H,2-15,19H2,1H3/t16-,17+,18-/m0/s1
• SMILES： CCCCCCCCCCCCCC[C@H]([C@H]([C@H](CO)N)O)O

Computed Properties

• Exact Mass: 317.29300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 317.293
• Heavy Atom Count: 22
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• LogP: 3.81930
• PSA: 86.71000
• Refractive Index: 9 ° (C=1, Pyridine)
• Boiling Point: 483.7±40.0 °C at 760 mmHg
• Melting Point: 102°C(lit.)
• Flash Point: 246.4±27.3 °C
• Color/Form: No data available
• Density: 0.983

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether